Cas no 50594-94-0 (dichloromethyl carbonate)

• Product Name: dichloromethyl carbonate
• CAS No: 50594-94-0
• MF: C₃H₄Cl₂O₃
• MW: 158.968059539795
• CID: 2618554
• PubChem ID: 2756722
• Update Time: 2025-05-22

dichloromethyl carbonate Chemical and Physical Properties

Names and Identifiers

• Bis(chloromethyl)carbonate
• bis(chloromethyl) carbonate
• chloromethoxy ketone
• DICHLOROMETHYL CARBONATE
• 2-METHYL-3-BUTENOICACID
• KVUDZUPUUSUAAJ-UHFFFAOYSA-
• SCHEMBL575095
• 50594-94-0
• AKOS006278118
• EN300-1588722
• SY352544
• KVUDZUPUUSUAAJ-UHFFFAOYSA-N
• InChI=1/C3H4Cl2O3/c4-1-7-3(6)8-2-5/h1-2H2
• MFCD03789122
• dichloromethyl carbonate

• Inchi： 1S/C3H4Cl2O3/c4-1-7-3(6)8-2-5/h1-2H2
• InChI Key： KVUDZUPUUSUAAJ-UHFFFAOYSA-N
• SMILES： ClCOC(=O)OCCl

Computed Properties

• Exact Mass: 157.9537494 g/mol
• Monoisotopic Mass: 157.9537494 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 66.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5
• Molecular Weight: 158.96

Additional information on dichloromethyl carbonate

Comprehensive Guide to Dichloromethyl Carbonate (CAS No. 50594-94-0): Properties, Applications, and Industry Insights

Dichloromethyl carbonate (CAS No. 50594-94-0), also known as methylene bis(chloroformate), is a versatile organic compound with significant applications in chemical synthesis and industrial processes. Its molecular formula, C₃H₂Cl₂O₃, highlights its unique structure, combining carbonyl and chloroalkyl functionalities. This compound is widely recognized for its role as a reactive intermediate in the production of polymers, pharmaceuticals, and specialty chemicals. In recent years, the demand for high-purity dichloromethyl carbonate has surged due to advancements in green chemistry and sustainable manufacturing practices.

The chemical properties of dichloromethyl carbonate make it a valuable building block in organic synthesis. Its high reactivity with nucleophiles, such as amines and alcohols, enables the formation of carbamates, carbonates, and other derivatives. Researchers and manufacturers frequently search for "synthesis methods for dichloromethyl carbonate" or "safe handling of CAS 50594-94-0," reflecting the growing interest in optimizing its production and application. Notably, its stability under controlled conditions and compatibility with various solvents enhance its utility in lab-scale and industrial settings.

In the context of green chemistry, dichloromethyl carbonate has gained attention as a potential alternative to traditional phosgene-based reagents. Queries like "eco-friendly substitutes for phosgene" or "sustainable carbonate synthesis" often lead to discussions about this compound. Its ability to participate in atom-efficient reactions aligns with global trends toward reducing hazardous waste and improving process safety. Companies specializing in fine chemicals and pharmaceutical intermediates are increasingly adopting CAS 50594-94-0 to meet regulatory and environmental standards.

From a commercial perspective, the market for dichloromethyl carbonate is influenced by its applications in polycarbonate production and agrochemical formulations. Searches for "buy dichloromethyl carbonate" or "50594-94-0 suppliers" indicate robust demand across regions. Quality parameters such as purity grade, packaging options, and storage recommendations are critical considerations for buyers. Additionally, innovations in catalytic processes and continuous flow chemistry are reshaping its manufacturing landscape, offering cost-effective and scalable solutions.

Safety and regulatory compliance remain top priorities for users of dichloromethyl carbonate. Frequently asked questions like "is dichloromethyl carbonate corrosive" or "CAS 50594-94-0 toxicity data" underscore the need for accurate technical documentation. Proper personal protective equipment (PPE) and ventilation systems are essential when handling this compound. Regulatory frameworks such as REACH and OSHA guidelines provide standardized protocols to ensure safe usage in research and industrial environments.

Looking ahead, the role of dichloromethyl carbonate in advanced material science and bioconjugation chemistry is expanding. Emerging trends like "click chemistry applications" and "polymeric nanomaterials" highlight its potential in cutting-edge research. Collaborations between academia and industry are driving innovations, with a focus on enhancing reaction selectivity and yield optimization. As sustainability becomes a cornerstone of chemical innovation, CAS 50594-94-0 is poised to play a pivotal role in the development of next-generation materials and processes.

In summary, dichloromethyl carbonate (CAS No. 50594-94-0) is a multifaceted compound with broad applicability in modern chemistry. Its integration into green synthesis, industrial manufacturing, and scientific research reflects its enduring relevance. By addressing common queries and aligning with contemporary trends, this guide aims to provide a holistic understanding of its properties, uses, and future prospects.